Cas no 312525-45-4 (2-Ethoxy-4-formylphenyl cyclopropanecarboxylate)

• Product Name: 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate
• CAS No: 312525-45-4
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD01445235
• CID: 1077013
• PubChem ID: 673692
• Update Time: 2025-10-30

2-Ethoxy-4-formylphenyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate
• 312525-45-4
• VS-03854
• Oprea1_447982
• ALBB-001143
• STK011836
• MFCD01445235
• BBL013534
• Oprea1_315692
• (2-ethoxy-4-formylphenyl) cyclopropanecarboxylate
• AKOS000304104
• 2-ethoxy-4-formylphenylcyclopropanecarboxylate
• CS-0316207

• MDL： MFCD01445235
• Inchi： 1S/C13H14O4/c1-2-16-12-7-9(8-14)3-6-11(12)17-13(15)10-4-5-10/h3,6-8,10H,2,4-5H2,1H3
• InChI Key： CYABNFVKGZBCEW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)C(C1CC1)=O

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate

2-Ethoxy-4-formylphenyl Cyclopropanecarboxylate: A Comprehensive Overview

The compound 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate, identified by the CAS number 312525-45-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound, which belongs to the class of organic compounds, has garnered attention due to its unique structural properties and versatile applications. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

The molecular structure of 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate is characterized by a cyclopropane ring attached to a phenyl group. The phenyl ring is further substituted with an ethoxy group at the 2-position and a formyl group at the 4-position. This arrangement imparts the molecule with unique electronic and steric properties, making it a valuable substrate for various chemical reactions. Recent studies have highlighted its role in the synthesis of bioactive compounds and advanced materials.

One of the most notable aspects of this compound is its ability to undergo various transformations under specific reaction conditions. For instance, researchers have explored its use in Suzuki-Miyaura coupling reactions, where it serves as a valuable precursor for constructing biaryl structures. Additionally, its reactivity towards nucleophilic substitution and elimination reactions has been extensively studied, providing insights into its potential applications in organic synthesis.

In terms of synthesis, 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate can be prepared via several routes. A common approach involves the esterification of cyclopropanecarboxylic acid with 2-ethoxy-4-formylphenol. This reaction typically employs acidic or enzymatic catalysts to facilitate the ester bond formation. Recent advancements in catalytic methods have improved the efficiency and selectivity of this process, making it more viable for large-scale production.

The physical and chemical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics make it suitable for use in various industrial applications. Moreover, spectroscopic studies have revealed its electronic transitions and vibrational modes, providing deeper insights into its molecular behavior. These properties have been leveraged in the development of novel materials for optoelectronic devices and sensors.

Recent research has also focused on the biological activity of 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate. Studies have shown that it exhibits moderate antifungal and antibacterial properties, making it a potential candidate for drug development. Furthermore, its ability to interact with specific proteins has been explored, opening avenues for its use in therapeutic agents targeting various diseases.

In conclusion, 2-Ethoxy-4-formylphenyl cyclopropanecarboxylate is a multifaceted compound with a wide range of applications across different disciplines. Its unique structure, reactivity, and properties continue to inspire innovative research and development efforts. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping the future of chemistry and materials science.